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Compound of Interest

Compound Name: [Orn5]-URP TFA

Cat. No.: B612400 Get Quote

This document provides crucial safety, handling, and disposal protocols for [Orn5]-URP TFA, a

research-grade peptide. The following procedures are designed for researchers, scientists, and

drug development professionals to ensure safe laboratory operations and environmental

protection.

Chemical Identification and Hazards
[Orn5]-URP TFA is a synthetic peptide supplied as a trifluoroacetate (TFA) salt. The Safety

Data Sheet (SDS) identifies it as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. The trifluoroacetate component is a salt of Trifluoroacetic Acid (TFA), a

strong, corrosive acid and a persistent environmental contaminant often referred to as a

"forever chemical"[2][3][4].

Summary of Chemical and Hazard Data:

Identifier Details

Product Name [Orn5]-URP TFA

Synonyms ACFW-{Orn}-YCV (Disulfide bridge:Cys2-Cys7)

Formula C50H63F3N10O12S2

Molecular Weight 1117.22

CAS Number Not available in search results.
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GHS Hazard Classification (29 CFR 1910) Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life

Chronic Aquatic Toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of [Orn5]-URP TFA and

ensuring laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat when handling the compound[5].

Engineering Controls: Use this product within a chemical fume hood to avoid inhalation of

any dust or aerosols[6].

Storage: For long-term stability, peptides should be stored in a cool, dry, and dark place,

typically at temperatures between -20°C and -80°C[7][8]. Keep containers tightly sealed to

prevent moisture contamination, which can degrade the peptide[7][8]. Before opening, allow

the vial to warm to room temperature to prevent condensation[8].

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary.
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Exposure/Spill Type Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[1][9][10].

Skin Contact

Wash the affected area with soap and copious

amounts of water. Remove contaminated

clothing and seek medical attention if irritation

occurs[1][9].

Inhalation

Move to an area with fresh air. If breathing is

difficult, provide oxygen and seek medical

attention[9].

Ingestion

If conscious, wash out the mouth with water and

call a poison center or doctor immediately[1][9].

Do not induce vomiting[11].

Minor Spill

Absorb the spill with inert material (e.g., sand,

diatomaceous earth), place it in a closed,

labeled container for disposal. Ventilate the area

and wash the spill site thoroughly after cleanup

is complete[6][9][12].

Major Spill

Evacuate the area immediately. Alert others and

contact your institution's Environmental Health

and Safety (EHS) office or emergency services.

Do not attempt to clean up a large spill without

proper training and equipment[6][13].

Disposal Protocol for [Orn5]-URP TFA
The primary directive for the disposal of [Orn5]-URP TFA is to dispose of the contents and

container at an approved waste disposal plant[1]. Never dispose of peptides down the drain or

in regular trash, as they pose significant environmental risks[7]. Due to the presence of the

highly stable trifluoroacetate salt, which persists in the environment, extra precaution is

required[3][14].
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Experimental Protocol: Waste Segregation and Disposal

Categorize Waste: All materials contaminated with [Orn5]-URP TFA must be treated as

hazardous chemical waste. This includes:

Unused or expired solid [Orn5]-URP TFA.

Solutions containing the peptide.

Contaminated consumables (e.g., pipette tips, tubes, gloves).

Contaminated labware (e.g., glassware).

Spill cleanup materials.

Segregate Waste Streams:

Solid Waste: Collect unused solid peptide and contaminated items like gloves and pipette

tips in a clearly labeled, sealed container designated for solid chemical waste[9].

Liquid Waste: Collect all aqueous and solvent-based solutions containing the peptide in a

dedicated, sealed, and compatible chemical waste container. Do not mix with other waste

streams unless compatibility is confirmed[9].

Sharps Waste: Needles or other contaminated sharps must be placed in a designated,

puncture-resistant sharps container[9][15].

Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "[Orn5]-
URP TFA," and the associated hazards (Toxic, Environmental Hazard).

Store waste containers in a designated, secure area, away from incompatible materials[6].

Ensure containers are kept closed.

Arrange for Professional Disposal:
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Contact EHS: The final and most critical step is to contact your institution's Environmental

Health and Safety (EHS) office for professional disposal[9][16]. They will provide specific

guidance and arrange for collection by a licensed hazardous waste disposal company.

Documentation: Follow all institutional and regulatory requirements for waste manifest and

tracking.

Diagrams
Disposal Decision Workflow

The following diagram outlines the logical workflow for the proper disposal of [Orn5]-URP TFA
and associated waste.
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Caption: Workflow for the safe segregation and disposal of [Orn5]-URP TFA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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